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1,2-Di-6,9-hexacosadienoylphosphatidylcholine 1,2-Di-6,9-hexacosadienoylphosphatidylcholine
Brand Name: Vulcanchem
CAS No.: 117994-73-7
VCID: VC20874662
InChI: InChI=1S/C60H112NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-42-44-46-48-50-52-59(62)66-56-58(57-68-70(64,65)67-55-54-61(3,4)5)69-60(63)53-51-49-47-45-43-41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h36-39,42-45,58H,6-35,40-41,46-57H2,1-5H3/b38-36+,39-37+,44-42+,45-43+/t58-/m1/s1
SMILES: CCCCCCCCCCCCCCCCC=CCC=CCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCC=CCC=CCCCCCCCCCCCCCCCC
Molecular Formula: C60H112NO8P
Molecular Weight: 1006.5 g/mol

1,2-Di-6,9-hexacosadienoylphosphatidylcholine

CAS No.: 117994-73-7

Cat. No.: VC20874662

Molecular Formula: C60H112NO8P

Molecular Weight: 1006.5 g/mol

* For research use only. Not for human or veterinary use.

1,2-Di-6,9-hexacosadienoylphosphatidylcholine - 117994-73-7

Specification

CAS No. 117994-73-7
Molecular Formula C60H112NO8P
Molecular Weight 1006.5 g/mol
IUPAC Name [(2R)-2,3-bis[[(6E,9E)-hexacosa-6,9-dienoyl]oxy]propyl] 2-(trimethylazaniumyl)ethyl phosphate
Standard InChI InChI=1S/C60H112NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-42-44-46-48-50-52-59(62)66-56-58(57-68-70(64,65)67-55-54-61(3,4)5)69-60(63)53-51-49-47-45-43-41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h36-39,42-45,58H,6-35,40-41,46-57H2,1-5H3/b38-36+,39-37+,44-42+,45-43+/t58-/m1/s1
Standard InChI Key HTIOLJIYGLMFRC-BDRZZDKZSA-N
Isomeric SMILES CCCCCCCCCCCCCCCC/C=C/C/C=C/CCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC/C=C/C/C=C/CCCCCCCCCCCCCCCC
SMILES CCCCCCCCCCCCCCCCC=CCC=CCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCC=CCC=CCCCCCCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCC=CCC=CCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCC=CCC=CCCCCCCCCCCCCCCCC

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